Cas no 2248398-59-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate
• CAS No: 2248398-59-4
• MF: C₁₄H₆N₂O₄S
• MW: 298.273441791534
• CID: 6503123
• PubChem ID: 165727137
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate
• EN300-6514003
• 2248398-59-4

• Inchi： 1S/C14H6N2O4S/c15-7-11-10(5-6-21-11)14(19)20-16-12(17)8-3-1-2-4-9(8)13(16)18/h1-6H
• InChI Key： RJSMXMONBHSVGU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C#N)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 298.00482785g/mol
• Monoisotopic Mass: 298.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate (CAS No. 2248398-59-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate (CAS No. 2248398-59-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a phthalimide moiety with a cyanothiophene carboxylate group, makes it a versatile intermediate for synthesizing bioactive compounds and advanced materials. Researchers are particularly interested in its potential applications in drug discovery, polymer chemistry, and organic electronics, aligning with current trends in sustainable and high-performance material development.

One of the key features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate is its role as a building block in small-molecule therapeutics. The phthalimide segment is known for its bioactivity, often linked to anti-inflammatory and anticancer properties, while the cyanothiophene group enhances molecular interactions through hydrogen bonding and π-stacking. This dual functionality has led to its exploration in targeted drug delivery systems and enzyme inhibition studies, addressing growing demand for precision medicine solutions.

In the realm of organic electronics, this compound's conjugated system and electron-withdrawing cyano group contribute to its utility in semiconductor materials. With the rise of flexible electronics and OLED technologies, researchers are investigating its derivatives for use in light-emitting diodes (LEDs) and photovoltaic cells. Its thermal stability and tunable optoelectronic properties make it a candidate for next-generation energy-efficient devices, a hot topic in sustainable technology discussions.

Synthetic accessibility is another advantage of CAS No. 2248398-59-4. The compound can be prepared via esterification reactions between 2-cyanothiophene-3-carboxylic acid and N-hydroxyphthalimide, offering scalability for industrial applications. Recent studies highlight its compatibility with green chemistry principles, such as solvent-free reactions or catalytic methods, resonating with the global push toward environmentally friendly synthesis.

From an analytical perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) confirm its structural integrity, while computational modeling (DFT calculations) predicts its reactivity patterns—a methodology frequently searched by chemists optimizing molecular design workflows.

Ongoing research explores derivatives of this compound for antimicrobial coatings, responding to heightened interest in infection-resistant materials post-pandemic. Additionally, its potential in biodegradable polymers aligns with circular economy initiatives, another trending topic in scientific and industrial communities.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyanothiophene-3-carboxylate represents a multifaceted compound bridging medicinal chemistry and advanced materials science. Its adaptability to cutting-edge applications—from therapeutic agents to smart materials—positions it as a valuable subject for interdisciplinary research, meeting contemporary demands for innovation in health and technology sectors.